Cas no 2248399-71-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-ethyl-1H-pyrazol-4-yl)-1H-pyrazole-4-carboxylate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-ethyl-1H-pyrazol-4-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2248399-71-3
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-ethyl-1H-pyrazol-4-yl)-1H-pyrazole-4-carboxylate
- EN300-6519604
-
- Inchi: 1S/C17H13N5O4/c1-2-21-9-10(7-19-21)14-13(8-18-20-14)17(25)26-22-15(23)11-5-3-4-6-12(11)16(22)24/h3-9H,2H2,1H3,(H,18,20)
- InChI Key: DNYAWEKGPLFDTP-UHFFFAOYSA-N
- SMILES: O(C(C1C=NNC=1C1C=NN(CC)C=1)=O)N1C(C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 351.09675391g/mol
- Monoisotopic Mass: 351.09675391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 576
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 110Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-ethyl-1H-pyrazol-4-yl)-1H-pyrazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6519604-0.05g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-ethyl-1H-pyrazol-4-yl)-1H-pyrazole-4-carboxylate |
2248399-71-3 | 95.0% | 0.05g |
$972.0 | 2025-03-14 | |
| Enamine | EN300-6519604-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-ethyl-1H-pyrazol-4-yl)-1H-pyrazole-4-carboxylate |
2248399-71-3 | 95.0% | 0.1g |
$1019.0 | 2025-03-14 | |
| Enamine | EN300-6519604-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-ethyl-1H-pyrazol-4-yl)-1H-pyrazole-4-carboxylate |
2248399-71-3 | 95.0% | 0.25g |
$1065.0 | 2025-03-14 | |
| Enamine | EN300-6519604-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-ethyl-1H-pyrazol-4-yl)-1H-pyrazole-4-carboxylate |
2248399-71-3 | 95.0% | 0.5g |
$1111.0 | 2025-03-14 | |
| Enamine | EN300-6519604-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-ethyl-1H-pyrazol-4-yl)-1H-pyrazole-4-carboxylate |
2248399-71-3 | 95.0% | 1.0g |
$1157.0 | 2025-03-14 | |
| Enamine | EN300-6519604-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-ethyl-1H-pyrazol-4-yl)-1H-pyrazole-4-carboxylate |
2248399-71-3 | 95.0% | 2.5g |
$2268.0 | 2025-03-14 | |
| Enamine | EN300-6519604-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-ethyl-1H-pyrazol-4-yl)-1H-pyrazole-4-carboxylate |
2248399-71-3 | 95.0% | 5.0g |
$3355.0 | 2025-03-14 | |
| Enamine | EN300-6519604-10.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-ethyl-1H-pyrazol-4-yl)-1H-pyrazole-4-carboxylate |
2248399-71-3 | 95.0% | 10.0g |
$4974.0 | 2025-03-14 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-ethyl-1H-pyrazol-4-yl)-1H-pyrazole-4-carboxylate Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-ethyl-1H-pyrazol-4-yl)-1H-pyrazole-4-carboxylate
Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-ethyl-1H-pyrazol-4-yl)-1H-pyrazole-4-carboxylate (CAS No. 2248399-71-3)
The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-ethyl-1H-pyrazol-4-yl)-1H-pyrazole-4-carboxylate, identified by its CAS number 2248399-71-3, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines elements of heterocyclic chemistry, featuring isoindole and pyrazole moieties, which are well-documented for their pharmacological relevance. The presence of a dioxo group and ester functionality further enhances its potential as a bioactive scaffold.
Recent research in the domain of heterocyclic compounds has highlighted the importance of such structures in drug discovery. The isoindol core, in particular, has been extensively studied for its role in modulating biological pathways associated with inflammation, neurodegeneration, and cancer. The pyrazole units contribute additional pharmacophoric features, enabling interactions with various target proteins and enzymes. This combination makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-ethyl-1H-pyrazol-4-yl)-1H-pyrazole-4-carboxylate a promising candidate for further investigation.
In the context of modern drug development, the synthesis and characterization of such complex molecules are critical. Advanced computational methods, including molecular docking and quantum mechanics simulations, have been instrumental in predicting the binding affinity and metabolic stability of this compound. Preliminary studies suggest that the ester group may facilitate solubility and bioavailability, while the dioxo moiety could influence electronic properties and reactivity.
The integration of 1H-pyrazole and 1ethyl-H-pyrazol units introduces additional layers of complexity that may enhance specificity against disease-related targets. For instance, pyrazole derivatives have shown efficacy in inhibiting kinases and other enzymes implicated in metabolic disorders. The unique arrangement of these groups in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 3-(1ethyl-H-pyrazol)-4-carboxylate suggests potential therapeutic applications in areas where precise molecular interactions are required.
Current research trends indicate that bioisosterism—replacing one functional group with another to improve pharmacokinetic properties—plays a pivotal role in optimizing drug candidates. The structural features of this compound align well with such strategies, offering opportunities to fine-tune its pharmacological profile. For example, the substitution pattern around the pyrazole ring could be modified to enhance binding affinity or reduce off-target effects.
The carboxylate group at the 4-position of the pyrazole ring is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets. This feature is often exploited in medicinal chemistry to improve receptor binding. Furthermore, the isoindole scaffold is known for its ability to cross-link with aromatic residues in proteins, potentially leading to stable complexes with therapeutic relevance.
From a synthetic perspective, the preparation of 22483997173 involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core heterocyclic framework efficiently. Additionally, protecting group strategies are essential to ensure regioselective functionalization at multiple sites within the molecule.
Recent advances in spectroscopic techniques have enabled detailed structural elucidation of this compound. NMR spectroscopy provides insights into proton environments and connectivity between atoms, while mass spectrometry confirms molecular weight and fragmentation patterns. These data are crucial for verifying synthetic success and identifying any impurities that may affect downstream applications.
The potential biological activity of 1(3hydroxy)isoindolone derivatives, including analogs of our compound of interest,22483997173, has been explored through cell-based assays and enzyme inhibition studies. Initial results suggest that modifications near the dioxo group can modulate activity against specific enzymes or receptors. This underscores the importance of structure-function relationships when designing novel therapeutics.
In conclusion,22483997173 exemplifies how sophisticated molecular design can yield compounds with tailored pharmacological properties. Its combination of heterocyclic moieties,ester functionalities,and strategic substitutions positions it as a valuable tool for further medicinal chemistry investigations. As research progresses,this compound’s potential applications could span multiple therapeutic areas,provided additional preclinical data support its efficacy and safety profiles.
2248399-71-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-ethyl-1H-pyrazol-4-yl)-1H-pyrazole-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)